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Compound of Interest

Compound Name: Cavilax

CAS No.: 69487-31-6

Cat. No.: B1220384

Get Quote

Disclaimer: The following information is for illustrative purposes only. "Cavilax" is a fictional

compound, and the data presented herein is not derived from actual experimental results.

This technical guide provides a comprehensive overview of the solubility and stability of the

novel compound Cavilax. The information is intended for researchers, scientists, and

professionals in the field of drug development.

Introduction to Cavilax
Cavilax is a synthetic compound currently under investigation for its potential therapeutic

applications. A thorough understanding of its physicochemical properties, particularly its

solubility and stability in various solvent systems, is crucial for the development of viable

pharmaceutical formulations. This document outlines the solubility profile of Cavilax in a range

of common pharmaceutical solvents and its stability under various stress conditions.

Solubility Profile of Cavilax
The solubility of Cavilax was determined using the equilibrium shake-flask method at two

standard temperatures, 25°C (room temperature) and 37°C (physiological temperature). The
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results are summarized in the table below.

Table 1: Equilibrium Solubility of Cavilax in Various Solvents

Solvent Solubility at 25°C (mg/mL) Solubility at 37°C (mg/mL)

Water 0.05 0.12

Ethanol 15.2 25.8

Propylene Glycol 8.5 14.3

Polyethylene Glycol 400 (PEG

400)
22.1 35.4

Dimethyl Sulfoxide (DMSO) > 100 > 100

0.1 N HCl 0.08 0.15

0.1 N NaOH 0.04 0.09

The data indicates that Cavilax is poorly soluble in aqueous media, including water and

solutions of acidic and basic pH. Its solubility is significantly enhanced in organic solvents, with

the highest solubility observed in DMSO.

Stability of Cavilax
The stability of Cavilax was evaluated through forced degradation studies under various stress

conditions as recommended by the International Council for Harmonisation (ICH) guidelines.

Solutions of Cavilax in a 1:1 mixture of acetonitrile and water were subjected to acidic, basic,

oxidative, and photolytic stress. The percentage of Cavilax remaining after 24 hours of

exposure was determined by a stability-indicating HPLC method.

Table 2: Stability of Cavilax under Stress Conditions
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Stress Condition Reagent Temperature
% Cavilax
Remaining after
24h

Acidic Hydrolysis 0.1 N HCl 60°C 85.2%

Basic Hydrolysis 0.1 N NaOH 60°C 72.5%

Oxidation 3% H₂O₂ 25°C 91.8%

Photostability UV light (254 nm) 25°C 98.1%

Cavilax demonstrates moderate stability in acidic and oxidative conditions. However, it shows

significant degradation under basic conditions, suggesting that formulations should be buffered

to a neutral or slightly acidic pH to ensure stability. The compound is relatively stable to

photolytic stress.

Experimental Protocols
An excess amount of Cavilax was added to a known volume of the selected solvent in a

sealed glass vial. The vials were then agitated in a temperature-controlled shaker bath at either

25°C or 37°C for 24 hours to ensure equilibrium was reached. After 24 hours, the samples

were allowed to stand for a further 24 hours at the same temperature to allow for the

sedimentation of undissolved solids. An aliquot of the supernatant was carefully removed,

filtered through a 0.45 µm syringe filter, and diluted with an appropriate solvent. The

concentration of Cavilax in the diluted solution was then determined by a validated UV-Vis

spectrophotometric method at its wavelength of maximum absorbance.

A stock solution of Cavilax was prepared in a 1:1 acetonitrile/water mixture. For each stress

condition, a specific volume of the stock solution was mixed with the respective stressor (0.1 N

HCl, 0.1 N NaOH, or 3% H₂O₂) and incubated at the specified temperature. For the

photostability study, the stock solution was exposed to UV light at 254 nm. Samples were

withdrawn at predetermined time points, neutralized if necessary, and diluted. The

concentration of the remaining Cavilax was quantified using a validated stability-indicating

HPLC-UV method.
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Caption: Workflow for solubility determination of Cavilax.
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Caption: Workflow for the stability assessment of Cavilax.
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Caption: Hypothetical signaling pathway activated by Cavilax.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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